3-(Difluoromethyl)-4,4-dimethylpentanoic acid

• IUPAC Name: 3-(difluoromethyl)-4,4-dimethylpentanoic acid
• InChI: InChI=1S/C8H14F2O2/c1-8(2,3)5(7(9)10)4-6(11)12/h5,7H,4H2,1-3H3,(H,11,12)
• InChI Key: JWZUHPNTBNQLSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CC(=O)O)C(F)F
• Molecular Formula: C8H14F2O2
• Molecular Weight: 180.19 g/mol

Description

3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid is a synthetic chemical used as a pesticide. It is used commercially as an intermediate to seven fungicides which act by inhibition of succinate dehydrogenase (SDHI). It consists of a pyrazole ring with difluoromethyl, methyl and carboxylic acid groups attached in specific positions.

Synthesis Analysis

The first reported synthesis of the pyrazole acid was in 1993, by chemists at Monsanto. The ethyl ester of difluoroacetoacetic acid is treated with triethyl orthoformate in the presence of acetic anhydride and then with methyl hydrazine, which forms mainly the required pyrazole ring.

Molecular Structure Analysis

The molecular structure of 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring with difluoromethyl, methyl and carboxylic acid groups attached in specific positions.

Scientific Research Applications

Late-Stage Difluoromethylation

Overview: Late-stage difluoromethylation involves introducing a difluoromethyl group (CF₂H) into organic molecules at a late stage of synthesis. This field has seen significant advancements due to the development of various difluoromethylation reagents.

Key Points:

Impact: .

Photocatalytic Difluoromethylation

Overview: Photocatalytic difluoromethylation involves using light energy to introduce CF₂H groups into organic substrates. Here’s a specific example:

Example Reaction:

Applications: .

Computational Studies of Difluoromethyl Derivatives

Overview: Computational approaches help us understand the binding interactions of difluoromethyl derivatives within receptors. Here’s an example:

Example Study:

Insights: .

Safety And Hazards

The safety data sheet for 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid suggests avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using personal protective equipment.

Future Directions

The field of difluoromethylation processes has seen recent advances, particularly in the formation of X–CF2H bond where X is C(sp), C(sp2), C(sp3), O, N or S. This research has streamlined access to molecules of pharmaceutical relevance, and generated interest for process chemistry.